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Compound of Interest

Compound Name: 1H-Indole-3-thiol

Cat. No.: B016290 Get Quote

An In-depth Technical Guide to 3-Mercaptoindole
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Mercaptoindole, also known as 3-indolethiol, is a heterocyclic organic compound that

belongs to the indole family. It is characterized by an indole nucleus substituted with a

mercapto (-SH) group at the third position. This thiol-substituted indole has garnered interest in

the scientific community due to the diverse biological activities exhibited by indole derivatives

and the versatile reactivity of the thiol group. This technical guide provides a comprehensive

overview of the physical and chemical properties of 3-mercaptoindole, its synthesis and

reactivity, and its known biological activities, offering a valuable resource for professionals in

research and drug development.

Physical and Chemical Properties
While comprehensive experimental data for 3-mercaptoindole is not widely available in

common databases, some of its fundamental properties have been reported.

Table 1: Physical and Chemical Properties of 3-Mercaptoindole
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Property Value Source/Comment

CAS Number 480-94-4 Chemical Abstracts Service

Molecular Formula C₈H₇NS

Molecular Weight 149.21 g/mol

Appearance Solid
Commercial supplier

information

Melting Point Not definitively reported
Data unavailable in searched

literature

Boiling Point Not definitively reported
Data unavailable in searched

literature

pKa Not definitively reported
Expected to be acidic due to

the thiol group

Solubility Not definitively reported
Likely soluble in organic

solvents

Note: The lack of readily available data for some physical properties highlights the need for

further experimental characterization of this compound.

Spectroscopic Data
Detailed spectroscopic data for 3-mercaptoindole is not readily available in public spectral

databases. However, based on the known spectral properties of indole and thiol compounds,

the following characteristic signals can be anticipated:

¹H NMR: The spectrum would be expected to show signals for the aromatic protons on the

indole ring, a broad singlet for the N-H proton, a signal for the S-H proton, and a signal for

the proton at the C2 position.

¹³C NMR: The spectrum would display signals for the eight carbon atoms of the indole ring,

with the carbon bearing the thiol group (C3) showing a characteristic chemical shift.
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Infrared (IR) Spectroscopy: Key vibrational bands would be expected for the N-H stretch,

aromatic C-H stretches, C=C stretching of the aromatic ring, and a weak S-H stretching

band.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of 3-mercaptoindole (m/z = 149), along with fragmentation patterns

characteristic of the indole ring.

Synthesis and Reactivity
Synthesis
3-Mercaptoindole can be synthesized through various methods. One common approach

involves the reaction of indole with a sulfur-introducing reagent. A detailed experimental

protocol for a modern synthesis of 3-sulfenylindoles, which are derivatives of 3-mercaptoindole,

is provided below.

Experimental Protocol: Synthesis of 3-Arylthioindoles via HI-Promoted Sulfenylation[1]

This method describes a regioselective 3-sulfenylation of indoles with sodium sulfinates in the

presence of hydroiodic acid.

Materials: Substituted indole, sodium sulfinate, acetonitrile, hydroiodic acid (55-57%

aqueous solution), saturated aqueous Na₂SO₃ solution, dichloromethane (DCM), anhydrous

Na₂SO₄.

Procedure:

To a 10 mL tube equipped with a magnetic stirring bar, add the substituted indole (0.3

mmol) and sodium sulfinate (0.36 mmol) in acetonitrile (4 mL).

Add hydroiodic acid (4 equivalents, 55-57% aqueous solution) to the mixture.

Stir the reaction mixture at room temperature and monitor its progress using Thin Layer

Chromatography (TLC).

Upon completion of the reaction, add a saturated aqueous solution of Na₂SO₃.
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Extract the aqueous phase with dichloromethane (3 x 10 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced

pressure.

Purify the residue by column chromatography on silica gel using a mixture of petroleum

ether or n-hexane and ethyl acetate as the eluent to obtain the desired 3-arylthioindole

product.

Diagram 1: General Workflow for the Synthesis of 3-Arylthioindoles
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Caption: Workflow for the synthesis of 3-arylthioindoles.

Chemical Reactivity
The chemical reactivity of 3-mercaptoindole is characterized by the interplay of the electron-rich

indole nucleus and the nucleophilic thiol group.

Reactions at the Sulfur Atom: The thiol group is nucleophilic and can readily react with

electrophiles. For instance, it can be alkylated to form 3-alkylthioindoles.[2] It can also be

oxidized to form disulfides.

Electrophilic Substitution on the Indole Ring: The indole ring is susceptible to electrophilic

attack. However, the presence of the thiol group can influence the regioselectivity of these

reactions.

Oxidation and Reduction: The thiol group can be oxidized to various sulfur-containing

functional groups, such as sulfenic acids, sulfinic acids, and sulfonic acids. The indole ring

can also undergo oxidation, though this may lead to more complex product mixtures.

Biological Activity
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While the biological profile of 3-mercaptoindole itself is not extensively studied, many indole

derivatives exhibit a wide range of pharmacological activities.

One notable example is a derivative of 3-mercaptoindole, 3-(2-imidazolin-2-ylthio)indole, which

has been identified as a potent vasoconstrictor.[2] This finding suggests that the 3-

mercaptoindole scaffold could be a valuable starting point for the development of new

cardiovascular drugs.

Furthermore, a related compound, 3-mercapto-5H-1,2,4-triazino[5,6-b]indole-5-acetic acid, has

been shown to possess significant antioxidant activity.[3][4] This compound was found to be an

efficient aldose reductase inhibitor and demonstrated the ability to scavenge free radicals and

protect erythrocytes from oxidative damage.[3][4] This suggests that 3-mercaptoindole and its

derivatives may have potential as antioxidants.

The cytotoxicity of various indole derivatives has been investigated, with effects varying

depending on the specific compound and cell line.[5][6] Further studies are needed to

determine the specific cytotoxic profile of 3-mercaptoindole.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)[6]

This protocol provides a general method for assessing the cytotoxicity of compounds on

cultured cells.

Materials: 96-well plates, cultured cells, test compound (e.g., 3-mercaptoindole derivative),

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, DMSO-ethanol

solution.

Procedure:

Seed cells onto 96-well plates and allow them to reach 60-70% confluency.

Treat the cells with various concentrations of the test compound for 24 hours.

At the 20-hour mark, add MTT solution to the cells and incubate for 4 hours.

Remove the MTT-containing media and dissolve the formazan crystals that have formed in

a 1:1 DMSO-ethanol solution.
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Measure the absorbance at a specific wavelength to determine cell viability.

Diagram 2: Logic of an In Vitro Cytotoxicity Assay
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Caption: Workflow and principle of the MTT cytotoxicity assay.
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3-Mercaptoindole is a molecule with significant potential for further investigation, particularly in

the fields of medicinal chemistry and materials science. While there are gaps in the publicly

available data regarding its specific physical properties and comprehensive biological profile,

the known reactivity of its functional groups and the pharmacological activities of related

compounds suggest that it is a promising scaffold for the development of novel therapeutic

agents. This technical guide serves as a foundational resource to encourage and support

further research into this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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